Cas no 875108-77-3 (N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide)

• Product Name: N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide
• CAS No: 875108-77-3
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5557052
• Update Time: 2025-11-06

N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(tert-butylsulfamoyl)phenyl]pyridine-3-carboxamide
• N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide

• Inchi： 1S/C16H19N3O3S/c1-16(2,3)19-23(21,22)14-8-6-13(7-9-14)18-15(20)12-5-4-10-17-11-12/h4-11,19H,1-3H3,(H,18,20)
• InChI Key： ZSKLXEFUYZETFS-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NC1=CC=C(S(NC(C)(C)C)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide

Professional Introduction to N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide (CAS No. 875108-77-3)

N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 875108-77-3, represents a unique molecular structure that combines a phenylpyridine core with a tert-butylsulfamoyl functional group, making it a promising candidate for further exploration in drug development.

The phenylpyridine moiety is a well-studied pharmacophore that has been extensively utilized in the design of bioactive molecules. Its aromatic system provides a stable scaffold for interactions with biological targets, while the pyridine ring can engage in hydrogen bonding and hydrophobic interactions, enhancing binding affinity. The presence of the tert-butylsulfamoyl group further modulates the electronic and steric properties of the molecule, potentially influencing its solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies have indicated that N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide may exhibit inhibitory activity against various enzymes and receptors relevant to inflammatory and immunological pathways. This has sparked interest in its potential applications as an anti-inflammatory agent or immunomodulator.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it can interact with proteins involved in signal transduction and transcriptional regulation. The tert-butylsulfamoyl group appears to play a crucial role in modulating these interactions, possibly by altering the conformational dynamics of the target proteins. Such findings are particularly intriguing given the growing body of evidence linking dysregulation of these pathways to various chronic diseases.

The synthesis of N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule. These methodologies not only enhance efficiency but also allow for greater control over regioselectivity and stereochemistry.

The chemical properties of this compound, including its solubility, stability, and spectroscopic characteristics, have been thoroughly characterized using state-of-the-art analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly valuable in elucidating the structural integrity of N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide, while mass spectrometry has confirmed its molecular weight and fragmentation patterns. These data are essential for confirming the identity and purity of the compound before proceeding with biological evaluations.

As research progresses, the potential therapeutic applications of N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide are likely to expand. Preclinical studies are underway to assess its efficacy and safety profiles in animal models. If these trials yield positive results, human clinical trials may follow, paving the way for its development into a novel therapeutic agent. The integration of computational modeling with experimental data will be critical in optimizing lead compounds and minimizing potential side effects.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated. Sulfonamides have a long history of success in drug development, with several FDA-approved medications featuring this functional group. The incorporation of a tert-butylsulfamoyl moiety into N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide may confer additional advantages, such as improved metabolic stability or enhanced binding affinity. These attributes make it an attractive candidate for further investigation.

The broader implications of this research extend beyond individual compounds to the advancement of drug discovery methodologies as a whole. The development of new molecular entities like N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide underscores the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists. Such collaborations are essential for translating basic research into tangible therapeutic benefits for patients worldwide.

In conclusion, N-4-(tert-butylsulfamoyl)phenylpyridine-3-carboxamide (CAS No. 875108-77-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover its potential, this compound exemplifies the innovative spirit driving modern drug development efforts.